4-Chloro-3-[(propan-2-yl)amino]benzonitrile

• Molecular Formula: C10H11ClN2
• Molecular Weight: 194.66 g/mol
• IUPAC Name: 4-chloro-3-(propan-2-ylamino)benzonitrile
• InChI: InChI=1S/C10H11ClN2/c1-7(2)13-10-5-8(6-12)3-4-9(10)11/h3-5,7,13H,1-2H3
• InChI Key: VYPZELKUJVONBH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C=CC(=C1)C#N)Cl

Description

4-Chloro-3-[(propan-2-yl)amino]benzonitrile is a substituted benzonitrile derivative featuring a chloro group at the 4-position, a nitrile group at the benzonitrile core, and a secondary amine substituent (propan-2-yl) at the 3-position. This structure confers unique electronic and steric properties, making it relevant in medicinal chemistry and agrochemical research. The chloro and nitrile groups enhance electrophilicity, while the bulky isopropylamino group influences steric interactions and solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-3-[(propan-2-yl)amino]benzonitrile typically involves the reaction of 4-chlorobenzonitrile with isopropylamine. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the desired product. The reaction can be represented as follows:

$$\text{4-Chlorobenzonitrile} + \text{Isopropylamine} \rightarrow \text{4-Chloro-3-[(propan-2-yl)amino]benzonitrile}$$4-Chlorobenzonitrile+Isopropylamine→4-Chloro-3-[(propan-2-yl)amino]benzonitrile

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process typically includes steps such as purification and crystallization to ensure the compound’s high purity and quality .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-3-[(propan-2-yl)amino]benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

4-Chloro-3-[(propan-2-yl)amino]benzonitrile has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating certain diseases.

Industry: It is used in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Chloro-3-[(propan-2-yl)amino]benzonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Key Observations:

• Electronic Effects : The nitrile group in all compounds contributes to electron-withdrawing effects, stabilizing negative charges. The chloro group further enhances this effect, influencing reactivity in nucleophilic aromatic substitution .
• Steric Hindrance: Bulky substituents like the propan-2-yl or phenylpropyl groups (e.g., in ) reduce rotational freedom and may impede binding to biological targets compared to smaller groups (e.g., methylamino).
• Solubility: Polar substituents, such as cyanomethoxy (), improve aqueous solubility, whereas hydrophobic groups (e.g., phenylpropyl in ) favor lipid membrane penetration.

Noncovalent Interactions and Molecular Properties

• Hydrogen Bonding: The isopropylamino group in the target compound participates in moderate hydrogen bonding, weaker than charged amino groups (e.g., in ) but stronger than ether-linked analogues ().
• Hardness/Softness : Using Parr and Pearson’s absolute hardness concept (η = ½(I - A)), the nitrile group increases molecular hardness, making the compound less prone to electron transfer compared to softer analogues like thiol-containing derivatives ().

Biological Activity

4-Chloro-3-[(propan-2-yl)amino]benzonitrile, a compound with the molecular formula C$_{11}$H$_{12}$ClN$_2$ and a molecular weight of approximately 206.67 g/mol, has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its interactions with biomolecules, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The structure of 4-Chloro-3-[(propan-2-yl)amino]benzonitrile features:

• Chloro Group : Located at the para position of the benzene ring.
• Isopropylamino Group : Positioned at the meta location, which influences the compound's reactivity and biological properties.

Comparison with Related Compounds

Compound Name	Structural Features	Unique Aspects
4-Chloro-2-[(propan-2-yl)amino]benzonitrile	Chloro group at para position	Different substitution pattern affecting reactivity
4-Chloro-3-[methylamino]benzonitrile	Methyl instead of isopropyl amino group	Potentially different biological activity
4-Bromo-3-[(propan-2-yl)amino]benzonitrile	Bromine instead of chlorine	May exhibit different stability and reactivity

The unique substitution pattern of 4-Chloro-3-[(propan-2-yl)amino]benzonitrile contributes to its distinct chemical and physical properties, making it suitable for specialized applications in medicinal chemistry.

Research indicates that 4-Chloro-3-[(propan-2-yl)amino]benzonitrile interacts with various biological targets, including enzymes and receptors. These interactions can lead to significant alterations in biochemical pathways, suggesting potential therapeutic applications. Notably, studies have shown that this compound may bind to specific enzymes or receptors, influencing their activity and possibly leading to therapeutic effects in pharmacological contexts.

Therapeutic Potential

The compound has been studied for its potential applications in drug development. Its interactions with biological targets suggest that it could be useful in treating specific diseases or conditions. For instance, preliminary studies indicate that it may possess anti-cancer properties due to its ability to inhibit cell proliferation in certain cancer cell lines.

Case Studies

• Anticancer Activity : In vitro studies have demonstrated that 4-Chloro-3-[(propan-2-yl)amino]benzonitrile exhibits cytotoxic effects on various cancer cell lines. The compound's IC$_{50}$ values indicate significant growth inhibition compared to control groups.
• Enzyme Inhibition : Research has shown that this compound can inhibit specific enzymes involved in metabolic pathways. For example, it has been tested against polyketide synthase enzymes, revealing promising inhibitory activity .
• Targeted Drug Development : The structural characteristics of 4-Chloro-3-[(propan-2-yl)amino]benzonitrile make it a candidate for further optimization in drug design aimed at enhancing its efficacy and reducing side effects associated with traditional therapies .